Cas no 2228416-21-3 (4-(morpholin-4-yl)methylbenzene-1-sulfonyl fluoride)

• Product Name: 4-(morpholin-4-yl)methylbenzene-1-sulfonyl fluoride
• CAS No: 2228416-21-3
• MF: C₁₁H₁₄FNO₃S
• MW: 259.297165393829
• CID: 6480661
• PubChem ID: 165751864
• Update Time: 2025-05-19

4-(morpholin-4-yl)methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-(morpholin-4-yl)methylbenzene-1-sulfonyl fluoride
• 2228416-21-3
• 4-[(morpholin-4-yl)methyl]benzene-1-sulfonyl fluoride
• EN300-1987417

• Inchi： 1S/C11H14FNO3S/c12-17(14,15)11-3-1-10(2-4-11)9-13-5-7-16-8-6-13/h1-4H,5-9H2
• InChI Key： FLVWZSSOSAMIOO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CN1CCOCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 259.06784264g/mol
• Monoisotopic Mass: 259.06784264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Additional information on 4-(morpholin-4-yl)methylbenzene-1-sulfonyl fluoride

Comprehensive Overview of 4-(morpholin-4-yl)methylbenzene-1-sulfonyl fluoride (CAS No. 2228416-21-3)

4-(Morpholin-4-yl)methylbenzene-1-sulfonyl fluoride (CAS No. 2228416-21-3) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern organic synthesis and medicinal chemistry. This compound, characterized by its unique morpholine and sulfonyl fluoride functional groups, serves as a versatile building block for designing biologically active molecules. Its structural features make it particularly valuable in click chemistry and proteomics research, where it is often employed as a covalent inhibitor or activity-based probe.

The growing interest in sulfonyl fluorides stems from their exceptional reactivity and stability under physiological conditions. Researchers are increasingly exploring 4-(morpholin-4-yl)methylbenzene-1-sulfonyl fluoride for its potential in targeted drug discovery, particularly in the development of covalent inhibitors for enzymes like serine hydrolases. This aligns with current trends in precision medicine, where the demand for selective small-molecule modulators is rising. The compound's morpholine moiety further enhances its solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

In the realm of chemical biology, CAS No. 2228416-21-3 is frequently discussed alongside SuFEx (Sulfur Fluoride Exchange) chemistry—a groundbreaking methodology pioneered by Nobel laureate K. Barry Sharpless. The sulfonyl fluoride group in this compound participates in SuFEx reactions, enabling rapid and efficient conjugation with nucleophiles like tyrosine residues in proteins. This property has spurred its use in proteome profiling and bioconjugation strategies, addressing key challenges in high-throughput screening and drug target identification.

From a synthetic perspective, 4-(morpholin-4-yl)methylbenzene-1-sulfonyl fluoride exemplifies the convergence of scaffold diversity and functional group compatibility. Its benzene sulfonyl fluoride core allows for straightforward derivatization, while the morpholinomethyl side chain introduces spatial flexibility—a feature highly sought after in fragment-based drug design. Recent publications highlight its utility in constructing kinase inhibitors and GPCR modulators, reflecting broader industry shifts toward allosteric modulation and polypharmacology approaches.

The compound's relevance extends to materials science, where sulfonyl fluoride-containing polymers are being investigated for self-healing materials and smart coatings. Its ability to form stable covalent networks under mild conditions makes it attractive for surface functionalization applications. Additionally, the morpholine component contributes to hydrophilic-lipophilic balance (HLB) tuning—a critical parameter in formulation science for drug delivery systems.

Quality control of CAS No. 2228416-21-3 typically involves advanced analytical techniques such as HPLC-MS and 19F NMR spectroscopy, ensuring high purity for sensitive applications. Storage recommendations emphasize protection from moisture to preserve the sulfonyl fluoride group's integrity, with many suppliers offering custom derivatization services to meet specific research needs. The compound's structure-activity relationship (SAR) continues to be explored through computational modeling and high-content screening platforms.

As the scientific community prioritizes sustainable chemistry, 4-(morpholin-4-yl)methylbenzene-1-sulfonyl fluoride stands out for its compatibility with green solvent systems like cyclopentyl methyl ether (CPME). Its synthetic routes are being optimized for atom economy and catalytic efficiency, aligning with ACS Green Chemistry Principles. These developments respond to increasing searches for eco-friendly synthetic intermediates and benign by design compounds in academic and industrial settings.

Future research directions for this compound likely involve expanding its utility in DNA-encoded library (DEL) technology and photopharmacology. The sulfonyl fluoride warhead may enable novel light-activated therapeutics, while its morpholine component could facilitate blood-brain barrier penetration—a hot topic in neurodegenerative disease research. These potential applications position CAS No. 2228416-21-3 as a molecule of enduring significance in cutting-edge chemical innovation.